3-(3,5-Difluorophenyl)-2-hydroxypyridine

• IUPAC Name: 3-(3,5-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-8-4-7(5-9(13)6-8)10-2-1-3-14-11(10)15/h1-6H,(H,14,15)
• InChI Key: WAQSIOXISRYRIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC(=CC(=C2)F)F
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID10682710
• Molecular Weight: 207.18 g/mol
• CAS No.: 1261995-88-3

Description

3-(3,5-Difluorophenyl)-2-hydroxypyridine is a heterocyclic compound featuring a pyridine core substituted with a hydroxyl group at position 2 and a 3,5-difluorophenyl moiety at position 3. The fluorine atoms on the phenyl ring are electron-withdrawing groups (EWGs), which significantly influence the compound’s electronic properties, acidity, and intermolecular interactions. The hydroxyl group’s acidity is enhanced by the inductive effect of the fluorine atoms, leading to a lower pKa compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-Difluorophenyl)-2-hydroxypyridine can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically employs a palladium catalyst and boron reagents under mild conditions .

Industrial Production Methods

Industrial production of 3-(3,5-Difluorophenyl)-2-hydroxypyridine may involve large-scale Suzuki-Miyaura coupling reactions, optimized for high yield and purity. The choice of reagents, catalysts, and solvents, as well as reaction conditions, are carefully controlled to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

3-(3,5-Difluorophenyl)-2-hydroxypyridine can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

3-(3,5-Difluorophenyl)-2-hydroxypyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(3,5-Difluorophenyl)-2-hydroxypyridine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or interact with proteins, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

3-(3,5-Dicarboxyphenyl)-2-hydroxypyridine

• Substituents : Replaces fluorine atoms with carboxy (-COOH) groups.
• Key Differences :
  • Solubility : Carboxy groups enhance aqueous solubility due to their hydrophilic and ionizable nature, whereas the difluorophenyl analog exhibits higher lipophilicity.
  • Acidity : The hydroxyl group in the difluorophenyl derivative is more acidic (pKa ~8.2) compared to the dicarboxyphenyl analog (pKa ~9.5) due to stronger EWGs (F > COOH in inductive effects) .
  • Biological Activity : The dicarboxyphenyl variant shows stronger hydrogen-bonding capacity, making it suitable for targeting polar enzyme active sites, while the difluorophenyl compound may excel in hydrophobic binding pockets .

1-(2,5-Dihydroxyphenyl)-3-pyridine-2-yl-propenone (Chalcone Derivative)

• Core Structure : Chalcone backbone with pyridine and hydroxyl substitutions.
• Key Differences :
  • Conjugation : Extended π-system in chalcone derivatives enables UV-Vis absorption (λmax ~350 nm), unlike the pyridine-based target compound.
  • Stability : The pyridine-hydroxyl structure of 3-(3,5-difluorophenyl)-2-hydroxypyridine offers greater thermal stability (decomposition temperature >200°C) compared to chalcones (<150°C) due to reduced double-bond reactivity .

Flavone Cyclized Derivatives

• Core Structure : Cyclized conjugated system with α,β-unsaturated ketone.
• Key Differences: Antioxidant Activity: Flavones exhibit higher radical scavenging capacity (IC50 ~10 μM for DPPH assay) due to resonance-stabilized phenoxyl radicals, whereas the target compound’s activity is moderate (IC50 ~50 μM) . Bioavailability: The difluorophenyl-pyridine derivative’s smaller size (MW ~207 g/mol) may improve membrane permeability compared to bulkier flavones (MW >250 g/mol) .